Cas no 1603106-34-8 (3-bromo-5-(chloromethyl)-2-methylthiophene)

• Product Name: 3-bromo-5-(chloromethyl)-2-methylthiophene
• CAS No: 1603106-34-8
• MF: C₆H₆BrClS
• MW: 225.533838748932
• CID: 6218464
• PubChem ID: 102835250
• Update Time: 2024-01-11

3-bromo-5-(chloromethyl)-2-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(chloromethyl)-2-methylthiophene
• EN300-1913062
• 1603106-34-8

• Inchi： 1S/C6H6BrClS/c1-4-6(7)2-5(3-8)9-4/h2H,3H2,1H3
• InChI Key： RCTYNQFXEYUELB-UHFFFAOYSA-N
• SMILES： BrC1C=C(CCl)SC=1C

Computed Properties

• Exact Mass: 223.90621g/mol
• Monoisotopic Mass: 223.90621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 28.2Ų